Cas no 127941-89-3 (Benzoic acid, 5-(heptyloxy)-2-hydroxy-)
127941-89-3 structure
Product Name:Benzoic acid, 5-(heptyloxy)-2-hydroxy-
CAS No:127941-89-3
MF:C14H20O4
MW:252.306204795837
CID:2769456
PubChem ID:9794978
Update Time:2025-04-21
Benzoic acid, 5-(heptyloxy)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- DTXSID30430816
- 127941-89-3
- SCHEMBL223621
- Benzoic acid, 5-(heptyloxy)-2-hydroxy-
-
- Inchi: 1S/C14H20O4/c1-2-3-4-5-6-9-18-11-7-8-13(15)12(10-11)14(16)17/h7-8,10,15H,2-6,9H2,1H3,(H,16,17)
- InChI Key: DTRNDEHJGFRYBJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C(=O)O)C=1)O)CCCCCCC
Computed Properties
- Exact Mass: 252.13615911g/mol
- Monoisotopic Mass: 252.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 66.8Ų
Benzoic acid, 5-(heptyloxy)-2-hydroxy- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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